BE“GHE Foundational & Exploratory

Check Availability & Pricing

Basic Yellow 28 Acetate: A Technical Guide to a
Cationic Dye

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Basic Yellow 28 acetate

Cat. No.: B15466760

For Researchers, Scientists, and Drug Development Professionals

Core Finding: Is Basic Yellow 28 Acetate a Cationic
Dye?

Yes, Basic Yellow 28 is unequivocally classified as a cationic dye.[1][2][3] In aqueous solutions,
the dye molecule dissociates, yielding a positively charged chromophore, which is the color-
bearing component of the molecule.[1] This positive charge is located on a nitrogen atom within
the 1,3,3-trimethyl-3H-indolium ring system.[1] Cationic dyes, by their nature, form salts with
anions.[4] Therefore, Basic Yellow 28 acetate is the salt formed between the cationic Basic
Yellow 28 dye and the acetate anion.

Quantitative Data Summary

The following table summarizes the key quantitative data for Basic Yellow 28.
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Property Value Reference(s)

Chemical Identity

CAS Number 54060-92-3 [5][6]

Molecular Formula C21H27N30sS [6]

Molecular Weight 433.52 g/mol [6]

Spectroscopic Properties

) 438 - 440 nm (in agueous

Maximum Absorbance (Amax) ) [1][7]
solution)

Physicochemical Properties

Appearance Yellow to orange powder [8]
Soluble in water (50 g/L) and

Solubility acetic acid. Slightly soluble in [419]
water.

Stability

pH Stability Stable in a pH range of 3-6. [10]
Color and luster are

Thermal Stability unchanged when dyeing at [10][11]

120°C.

Fastness Properties

Light Fastness

Good

[4]

Experimental Protocols
Synthesis of Basic Yellow 28

The synthesis of Basic Yellow 28 is a multi-step process involving diazotization, coupling, and
methylation.[8][11]

Materials:
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e p-Anisidine

e Sodium nitrite

e Hydrochloric acid

o Fischer's base (1,3,3-Trimethyl-2-methyleneindoline)

o Dimethyl sulfate

e Ice

Appropriate solvents (e.g., water, methanol)

Procedure:

» Diazotization of p-Anisidine:

o

Dissolve p-Anisidine in a solution of hydrochloric acid and water.

Cool the solution to 0-5°C in an ice bath.

[¢]

[¢]

Slowly add an agueous solution of sodium nitrite dropwise while maintaining the
temperature below 5°C.

[¢]

Stir the mixture for approximately 30 minutes to ensure complete formation of the
diazonium salt.

e Coupling with Fischer's Base:

[e]

In a separate vessel, dissolve Fischer's base in an appropriate solvent.

o

Slowly add the previously prepared diazonium salt solution to the Fischer's base solution.

[¢]

Maintain the temperature and pH of the reaction mixture as per established protocols for
azo coupling reactions.

[¢]

Allow the reaction to proceed until the coupling is complete, which can be monitored by
techniques such as thin-layer chromatography (TLC).
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o Methylation:
o To the resulting intermediate, add dimethyl sulfate.

o The methylation reaction is typically carried out under controlled temperature and pH
conditions to ensure the formation of the final cationic dye.

o After the reaction is complete, the product, Basic Yellow 28, can be isolated by filtration,
washed, and dried.

Dyeing of Acrylic Fibers with Basic Yellow 28

This protocol describes a typical exhaust dyeing method for acrylic fibers.
Materials:

o Basic Yellow 28 dye

Acrylic fiber substrate

Acetic acid

Sodium acetate

Leveling agent (optional, e.g., a cationic retarder)

Distilled water

Procedure:
e Dye Bath Preparation:
o Prepare a dye bath with a specific liquor-to-goods ratio (e.g., 40:1).

o Add the required amount of Basic Yellow 28 dye, previously dissolved in a small amount of
hot water, to the dye bath.

o Add acetic acid and sodium acetate to the dye bath to create a buffer system and maintain
the pH between 4.5 and 5.5.[10]
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o If desired, add a leveling agent to ensure even dye uptake.

e Dyeing Process:

o Introduce the acrylic fiber substrate into the dye bath at an initial temperature of
approximately 60°C.

o Gradually raise the temperature of the dye bath to the boil (around 100°C) at a controlled
rate (e.g., 1-2°C per minute).

o Maintain the dyeing process at the boiling temperature for 30-60 minutes, depending on
the desired shade depth.

o After dyeing, gradually cool the dye bath to about 60°C before removing the dyed fibers.
e Rinsing and Drying:
o Thoroughly rinse the dyed acrylic fibers with water to remove any unfixed dye.

o Afinal rinse with a solution containing a non-ionic detergent can be performed to improve
fastness properties.

o Dry the dyed fibers at an appropriate temperature.

Visualizations

Step 1: Diazotization
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Click to download full resolution via product page

Caption: Synthesis pathway of Basic Yellow 28.
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Caption: Mechanism of cationic dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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